Cas no 2138544-67-7 (5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole)

• Product Name: 5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole
• CAS No: 2138544-67-7
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 5800434
• PubChem ID: 165491117
• Update Time: 2025-07-01

5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157183
• 2138544-67-7
• 5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C11H17ClN2/c1-8-3-4-9(12)7-10(8)11-5-6-13-14(11)2/h5-6,8-10H,3-4,7H2,1-2H3
• InChI Key： XCULQORKLCSWIA-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(C2=CC=NN2C)C1

Computed Properties

• Exact Mass: 212.1080262g/mol
• Monoisotopic Mass: 212.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole

5-(5-Chloro-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole (CAS No. 2138544-67-7): A Comprehensive Overview

The compound 5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole (CAS No. 2138544-67-7) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. Pyrazoles have gained significant attention in recent years due to their versatile reactivity and potential in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole consists of a pyrazole ring fused with a substituted cyclohexane moiety. The cyclohexane ring is substituted at the 5-position with a chlorine atom and at the 2-position with a methyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations and applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, researchers have explored the potential of pyrazole-based compounds as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The chlorine substitution at the 5-position of the cyclohexane ring in this compound enhances its lipophilicity, which is crucial for improving bioavailability in drug candidates.

In addition to its pharmaceutical applications, 5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole has shown promise in agrochemical research. Pyrazoles are known for their fungicidal and insecticidal activities, and this compound has been tested for its ability to combat plant pathogens. The methyl group substitution at the 2-position of the cyclohexane ring contributes to the molecule's stability and resistance to metabolic degradation, making it a strong candidate for agricultural applications.

The synthesis of CAS No. 2138544-67-7 involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have developed efficient methods to construct the pyrazole ring using various coupling reactions, such as the Huisgen cycloaddition or traditional nucleophilic aromatic substitution techniques. The use of microwave-assisted synthesis has also been reported, enabling faster reaction times and higher yields.

One of the most exciting developments involving this compound is its role in materials science. Pyrazoles are being investigated as building blocks for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The chlorine atom in this compound acts as a coordinating group, allowing it to bind with metal ions and form intricate architectures with potential applications in gas storage, catalysis, and sensing technologies.

Furthermore, computational studies have provided valuable insights into the electronic properties of 5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation within the pyrazole ring, which enhances its ability to participate in redox reactions. This property makes it an attractive candidate for use in electrochemical devices, such as batteries and sensors.

The environmental impact of this compound is another area of active research. Scientists are exploring methods to synthesize CAS No. 2138544-67-7 using sustainable practices, such as biocatalysis or green chemistry techniques. These efforts aim to reduce waste generation and minimize the environmental footprint associated with its production.

In conclusion, 5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole (CAS No. 2138544-67-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, materials science, and beyond.